Cas no 58123-68-5 (Benzoic acid, 3,5-dicyano-)

• Product Name: Benzoic acid, 3,5-dicyano-
• CAS No: 58123-68-5
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 343039
• PubChem ID: 21942567
• Update Time: 2025-04-19

Benzoic acid, 3,5-dicyano- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dicyano-
• 3,5-dicyanobenzoic acid
• PSGADGLETMZWOY-UHFFFAOYSA-N
• 58123-68-5
• AB76518
• AKOS033927995
• DTXSID80620508
• Z1262534813
• SCHEMBL2170685

• Inchi： 1S/C9H4N2O2/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-3H,(H,12,13)
• InChI Key： PSGADGLETMZWOY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 172.02732
• Monoisotopic Mass: 172.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 84.88